Cas no 923283-88-9 (1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one)

• Product Name: 1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• CAS No: 923283-88-9
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 737831
• PubChem ID: 136117234
• Update Time: 2025-04-19

1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• 1-propan-2-yl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(1-methylethyl)-
• 1-(Propan-2-yl)-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 1-propan-2-yl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL12725292
• 923283-88-9
• 1-Isopropyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• AKOS006371014
• 1-(propan-2-yl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID40717605

• Inchi： 1S/C8H10N4O/c1-5(2)12-7-6(3-11-12)9-4-10-8(7)13/h3-5H,1-2H3,(H,9,10,13)
• InChI Key： PAASNUFYSLOXLJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2C(C)C)N=CN1

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines